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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature and publicly available data on the phosphate ester of
lincomycin, specifically lincomycin 2-phosphate, are limited. Much of the understanding of
this compound is inferred from patents and by analogy to its parent compound, lincomycin, and
the structurally related and more extensively studied clindamycin phosphate. This guide
synthesizes the available information and provides logical extrapolations where direct data is
absent.

Introduction

Lincomycin, an antibiotic produced by the actinomycete Streptomyces lincolnensis, has
historically been used to treat serious infections caused by Gram-positive bacteria. To enhance
its pharmaceutical properties, particularly its agueous solubility for parenteral administration,
derivatives such as the phosphate ester have been developed. Lincomycin 2-phosphate is a
water-soluble prodrug that is anticipated to be rapidly converted in vivo to the active parent
drug, lincomycin, through the action of endogenous phosphatases.[1][2] This guide provides a
comprehensive overview of the synthesis, proposed mechanism of action, and
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physicochemical properties of lincomycin 2-phosphate, drawing on available patent literature
and data from related compounds.

Physicochemical Properties

Lincomycin 2-phosphate is a semi-synthetic derivative of lincomycin. Key quantitative data
for lincomycin and its 2-phosphate ester are summarized below.

Property Lincomycin Lincomycin 2-Phosphate
Molecular Formula C18H34N206S C18H35N209PS

Molecular Weight 406.5 g/mol [3] 486.5 g/mol [4]

CAS Number 154-21-2[3] 27480-30-4[4]

Appearance Amorphous solid[3] Data not available

pKa 7.6[3] Data not available

Purity (typical) >98% >95% (HPLC)[5]

Synthesis of Lincomycin 2-Phosphate

The synthesis of lincomycin 2-phosphate involves the selective phosphorylation of the
lincomycin molecule. Based on patent literature, a general synthetic approach can be outlined.

[6]

Experimental Protocol: General Method for the
Preparation of Lincomycin 2-Phosphate Derivatives

This protocol is a generalized interpretation based on patent SU511014A3 and may require
optimization.[6]

» Protection of Hydroxyl Groups: To achieve selective phosphorylation at the 2-position, other
reactive hydroxyl groups on the lincomycin molecule are first protected. This can be
achieved by reacting lincomycin with a suitable protecting group reagent.
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e Phosphorylation: The protected lincomycin is then reacted with a phosphorylating agent in
the presence of a suitable solvent and at a controlled temperature.

» Deprotection: Following phosphorylation, the protecting groups are removed under
conditions that do not cleave the newly formed phosphate ester.

 Purification: The crude lincomycin 2-phosphate is purified, for example, by ion-exchange
chromatography.[6] The product can then be isolated, for instance, by freeze-drying.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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